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Abstract
Guazatine is a broad-spectrum, non-systemic contact fungicide and bird repellent. It is not a

single compound but a complex mixture of guanidinated polyamines. This technical guide

provides a comprehensive overview of the chemical properties of Guazatine and its primary

components, a detailed examination of its synthesis, and an exploration of its mechanism of

action. The information is presented to support research, development, and application of this

important agrochemical.

Chemical Properties of Guazatine
Guazatine is commercially produced through the amidination of technical

iminodi(octamethylene)diamine, resulting in a complex mixture of guanidated polyamines with

fungicidal properties.[1] The main components are derivatives of di-, tri-, and tetra-amines, with

the most abundant being the fully guanidated triamine (GGG) and the fully guanidated diamine

(GG).[2] The International Union of Pure and Applied Chemistry (IUPAC) name for the principal

component, iminoctadine, is 1,1'-(iminodi(octane-8,1-diyl))diguanidine. The technical mixture is

often formulated as acetate salts to enhance stability and facilitate application.[1]

Table 1: Physicochemical Properties of Guazatine (Iminoctadine - Principal Component)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1672436?utm_src=pdf-interest
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/374.htm
https://www.fao.org/fileadmin/templates/agphome/documents/Pests_Pesticides/JMPR/Evaluation97/Guaza.PDF
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/374.htm
https://www.benchchem.com/product/b1672436?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name

2-[8-[8-

(diaminomethylideneamino)oct

ylamino]octyl]guanidine

PubChem

CAS Number

13516-27-3 (Iminoctadine);

108173-90-6 (Guazatine

mixture); 115044-19-4

(Guazatine acetates)

PubChem, FAO

Molecular Formula C18H41N7 PubChem

Molecular Weight 355.57 g/mol MedKoo Biosciences

Appearance Solid powder MedKoo Biosciences

Boiling Point 558.38 °C (estimated) The Good Scents Company

Flash Point 291.50 °C (estimated) The Good Scents Company

Water Solubility
>600 g/L at ~20°C (for the

acetate salt mixture)
EURL-SRM

Solubility in Organic Solvents

Methanol: 510 g/L; Ethyl

acetate: <100 mg/L; n-hexane:

<100 mg/L

EURL-SRM

pKa (calculated)
pKa1 = 12.8; pKa2 = 12.3;

pKa3 = 11.8 (strongly basic)
EURL-SRM

Synthesis of Guazatine
The industrial synthesis of Guazatine involves the guanidination of a mixture of polyamines,

primarily iminodi(octamethylene)diamine. This process yields a heterogeneous mixture of

oligomers containing guanylated primary and secondary amino groups linked by octamethylene

bridges.[1]

Starting Materials
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Iminodi(octamethylene)diamine (Technical Grade): This is the primary precursor, which itself

may be a mixture of polyamines.

Guanidinating Agent: A source of the guanidino group, such as a guanidine salt (e.g.,

guanidine hydrochloride) or cyanamide.

General Synthesis Pathway
The synthesis can be conceptually understood as a two-step process, starting from the

synthesis of the diamine precursor followed by the guanidination reaction.

Step 1: Synthesis of Polyamines

Step 2: Guanidination

Sebacic Acid Decanediamide
Reaction with Urea

1,8-Diaminooctane & other polyamines
Hofmann Rearrangement

Iminodi(octamethylene)diamine
(Technical Mixture)

Guazatine Mixture

Guanidinating Agent
(e.g., Guanidine HCl)

Click to download full resolution via product page

Caption: General synthesis pathway of Guazatine.

Experimental Protocol: Guanidination of Polyamines
(Illustrative)
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While the precise industrial protocol is proprietary, a general laboratory-scale synthesis can be

described as follows. This protocol is illustrative and adapted from general guanidination

procedures.

Materials:

Technical iminodi(octamethylene)diamine

Guanidine hydrochloride

A suitable base (e.g., sodium ethoxide)

Anhydrous ethanol

Hydrochloric acid

Sodium hydroxide

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve the technical iminodi(octamethylene)diamine in anhydrous ethanol.

Addition of Reagents: Add a stoichiometric excess of guanidine hydrochloride to the solution.

Slowly add a solution of sodium ethoxide in ethanol to the reaction mixture.

Reaction: Heat the mixture to reflux and maintain for several hours. The reaction progress

can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and filter to

remove the precipitated sodium chloride.

Purification: The filtrate, containing the Guazatine mixture, can be purified by cation

exchange chromatography. The column is eluted with a gradient of aqueous acid (e.g., acetic

acid or hydrochloric acid) to separate the different guanidinated polyamines.

Isolation: The fractions containing the desired components are collected, and the solvent is

removed under reduced pressure. The resulting product is a mixture of the acetate or
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hydrochloride salts of the various Guazatine components.

Mechanism of Action
Guazatine's primary mode of action as a fungicide is the disruption of the fungal cell

membrane's structure and function. This is achieved through the inhibition of lipid biosynthesis,

specifically targeting the ergosterol biosynthesis pathway.[3] Ergosterol is a vital component of

fungal cell membranes, analogous to cholesterol in mammalian cells, and is crucial for

maintaining membrane fluidity, integrity, and the function of membrane-bound enzymes.

The inhibition of ergosterol biosynthesis leads to a depletion of this essential sterol and an

accumulation of toxic sterol intermediates within the fungal cell. This disruption of the cell

membrane results in increased permeability, leakage of cellular contents, and ultimately, cell

death.

Acetyl-CoA HMG-CoA Mevalonate Squalene Lanosterol Ergosterol Fungal Cell
Membrane Integrity

Guazatine

Click to download full resolution via product page

Caption: Inhibition of the ergosterol biosynthesis pathway by Guazatine.

Experimental Methodologies
Analysis and Purification of Guazatine Components
The complex nature of the Guazatine mixture necessitates advanced analytical techniques for

component separation and identification.

Method: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

Column: A C18 reversed-phase column is typically used.
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Mobile Phase: A gradient elution with a mixture of an aqueous solution containing a small

amount of acid (e.g., 0.1% formic acid) and an organic solvent (e.g., acetonitrile) is

employed.

Detection: Electrospray ionization (ESI) in positive ion mode is used for mass spectrometric

detection.

Purification: For preparative scale, the eluent corresponding to the peaks of the individual

components can be collected.

Conclusion
Guazatine is a multifaceted fungicidal agent characterized by its complex composition of

guanidinated polyamines. Its efficacy stems from the disruption of essential lipid biosynthesis

pathways in fungi. This guide provides a foundational understanding of its chemical properties,

synthesis, and mechanism of action, which is crucial for its effective and safe application in

agriculture and for the development of new, more targeted antifungal agents. Further research

into the specific enzymatic targets within the ergosterol pathway could lead to the design of

more potent and selective fungicides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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